Cas no 50365-37-2 (5,6-Dinitrobenzimidazole)

5,6-Dinitrobenzimidazole is a nitro-substituted benzimidazole derivative with applications in organic synthesis and energetic materials research. Its structure features two nitro groups at the 5- and 6-positions, enhancing its reactivity and potential as an intermediate in the preparation of heterocyclic compounds. This compound exhibits thermal stability and serves as a precursor for high-energy-density materials due to its nitro-functionalized aromatic system. Its crystalline form allows for precise handling in laboratory settings. Researchers value 5,6-dinitrobenzimidazole for its utility in developing pharmaceuticals, agrochemicals, and specialty explosives, where controlled nitro-group reactivity is critical. Proper storage and handling are required due to its potential sensitivity.

5,6-Dinitrobenzimidazole structure

Product Name:5,6-Dinitrobenzimidazole

CAS No:50365-37-2

MF:C₇H₄N₄O₄

MW:208.131060600281

MDL:MFCD00091830

CID:365055

PubChem ID:3474494

Update Time:2025-05-27

5,6-Dinitrobenzimidazole Chemical and Physical Properties

Names and Identifiers

- 5,6-Dinitro-1H-benzo[d]imidazole
- 5,6-Dinitrobenzimidazole
- 1H-Benzimidazole, 5,6-dinitro-
- 5,6-dinitro-1H-1,3-benzodiazole
- 5,6-Dinitro-1H-benzimidazol
- 5,6-dinitro-1H-benzoimidazole
- 5.6-Dinitro-benzimidazol
- AC1MRV7D
- AC1Q1Y5H
- CTK1G6851
- STOCK5S-33727
- SCHEMBL8427411
- AKOS003573553
- EN300-7462494
- GJKUZDYIYKJZOB-UHFFFAOYSA-N
- 50365-37-2
- CS-0217449
- N13308
- DTXSID00392816
- 5,6-dinitro-1H-benzimidazole
- FT-0667575
- MDL： MFCD00091830
- Inchi： 1S/C7H4N4O4/c12-10(13)6-1-4-5(9-3-8-4)2-7(6)11(14)15/h1-3H,(H,8,9)
- InChI Key： GJKUZDYIYKJZOB-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC2=C(C=C1[N+](=O)[O-])N=CN2)=O

Computed Properties

Exact Mass: 208.02332
Monoisotopic Mass: 208.02325462g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 120Å²

Experimental Properties

Density: 1.8±0.1 g/cm3
Melting Point: 233-235°C (dec.)
Boiling Point: 602.2±35.0 °C at 760 mmHg
Flash Point: 318.0±25.9 °C
Solubility: DMSO (Slightly), Methanol (Slightly)
Stability/Shelf Life: Light sensitive
PSA: 114.96
Vapor Pressure: 0.0±1.6 mmHg at 25°C

5,6-Dinitrobenzimidazole Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5,6-Dinitrobenzimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0994615-5g	5,6-dinitro-1H-benzo[d]imidazole	50365-37-2	95%	5g	$1350	2024-08-02
TRC	D479745-25mg	5,6-Dinitrobenzimidazole	50365-37-2		25mg	$115.00	2023-05-18
TRC	D479745-50mg	5,6-Dinitrobenzimidazole	50365-37-2		50mg	$ 138.00	2023-09-07
TRC	D479745-100mg	5,6-Dinitrobenzimidazole	50365-37-2		100mg	$265.00	2023-05-18
TRC	D479745-250mg	5,6-Dinitrobenzimidazole	50365-37-2		250mg	$649.00	2023-05-18
TRC	D479745-500mg	5,6-Dinitrobenzimidazole	50365-37-2		500mg	$1068.00	2023-05-18
Enamine	EN300-7462494-0.05g	5,6-dinitro-1H-1,3-benzodiazole	50365-37-2	95%	0.05g	$160.0	2024-05-23
Enamine	EN300-7462494-0.1g	5,6-dinitro-1H-1,3-benzodiazole	50365-37-2	95%	0.1g	$238.0	2024-05-23
Enamine	EN300-7462494-0.25g	5,6-dinitro-1H-1,3-benzodiazole	50365-37-2	95%	0.25g	$339.0	2024-05-23
Enamine	EN300-7462494-0.5g	5,6-dinitro-1H-1,3-benzodiazole	50365-37-2	95%	0.5g	$535.0	2024-05-23